Cas no 2227817-56-1 (rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-bromo-6-methoxyphenol)

• Product Name: rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-bromo-6-methoxyphenol
• CAS No: 2227817-56-1
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 5860603
• PubChem ID: 165679736
• Update Time: 2025-05-24

rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-bromo-6-methoxyphenol
• 2227817-56-1
• EN300-1925686
• rac-4-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-2-bromo-6-methoxyphenol

• Inchi： 1S/C12H16BrNO2/c1-12(2)9(11(12)14)6-4-7(13)10(15)8(5-6)16-3/h4-5,9,11,15H,14H2,1-3H3/t9-,11-/m1/s1
• InChI Key： DVKRGMYBQGHNEP-MWLCHTKSSA-N
• SMILES： BrC1C(=C(C=C(C=1)[C@@H]1[C@H](C1(C)C)N)OC)O

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.5Ų

Additional information on rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-bromo-6-methoxyphenol

Racemic 4-(1R,3S)-3-Amino-2,2-Dimethylcyclopropyl-2-Bromo-6-Methoxyphenol: A Comprehensive Overview

The compound racemic 4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-bromo-6-methoxyphenol (CAS No. 2227817-56-1) is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its diverse biological activities. The cyclopropane ring, amino group, bromine substituent, and methoxy group are key structural elements that influence its chemical properties and biological interactions.

Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of anticancer agents and anti-inflammatory drugs. The stereochemistry of the molecule plays a crucial role in determining its pharmacokinetic properties and bioavailability. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics, to understand the binding interactions of this compound with various biological targets.

The methoxy group at the 6-position of the phenol ring enhances the molecule's solubility and stability, making it suitable for formulation into various drug delivery systems. Additionally, the bromine substituent at the 2-position contributes to the molecule's reactivity and selectivity in biochemical reactions. These features make it a promising candidate for further preclinical studies.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways involved in inflammation and cancer progression. Preclinical data suggest that it exhibits potent anti-proliferative activity against several cancer cell lines, including those resistant to conventional chemotherapy. Furthermore, its anti-inflammatory properties have been validated in animal models of chronic inflammation.

Another area of interest is the synthesis and optimization of this compound. Chemists have developed efficient synthetic routes to prepare this molecule with high enantiomeric excess, ensuring its suitability for chiral pharmacological studies. The use of environmentally friendly reagents and catalytic processes has also been explored to minimize the ecological footprint of its production.

In conclusion, racemic 4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-bromo-6-methoxyphenol represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique structure, coupled with promising biological activities, positions it as a strong candidate for future drug development efforts.